Cas no 325686-49-5 (Ascleposide E)
Ascleposide E structure
Product Name:Ascleposide E
CAS No:325686-49-5
MF:C19H32O8
MW:388.452587127686
CID:837728
PubChem ID:102004450
Update Time:2025-04-19
Ascleposide E Chemical and Physical Properties
Names and Identifiers
-
- Ascleposide E
- 4-[(1S,3S,5R,8R)-3-(beta-D-Glucopyranosyloxy)-1,5-dimethyl-6-oxabicyclo[3.2.1]oct-8-yl]-2-butanone
- AKOS032948478
- 325686-49-5
- (-)-Ascleposide E
- [ "" ]
- 4-[(1S,3S,5R,8R)-1,5-dimethyl-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-oxabicyclo[3.2.1]octan-8-yl]butan-2-one
-
- Inchi: 1S/C19H32O8/c1-10(21)4-5-13-18(2)6-11(7-19(13,3)25-9-18)26-17-16(24)15(23)14(22)12(8-20)27-17/h11-17,20,22-24H,4-9H2,1-3H3
- InChI Key: FUGMJWOONJABQQ-UHFFFAOYSA-N
- SMILES: CC(CCC1C2(CC(OC3C(O)C(O)C(O)C(CO)O3)CC1(CO2)C)C)=O
Computed Properties
- Exact Mass: 388.21000
- Monoisotopic Mass: 388.21
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 556
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 126A^2
- XLogP3: 0.0120000000000001
Experimental Properties
- Color/Form: Powder
- Density: 1.3±0.1 g/cm3
- Boiling Point: 589.3±50.0 °C at 760 mmHg
- Flash Point: 206.6±23.6 °C
- PSA: 125.68000
- LogP: -0.25410
- Vapor Pressure: 0.0±3.7 mmHg at 25°C
Ascleposide E Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Ascleposide E Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3459-1 mg |
Ascleposide E |
325686-49-5 | 1mg |
¥2835.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN3459-5mg |
Ascleposide E |
325686-49-5 | 5mg |
¥ 3940 | 2024-07-20 | ||
| TargetMol Chemicals | TN3459-5 mg |
Ascleposide E |
325686-49-5 | 98% | 5mg |
¥ 3,940 | 2023-07-11 | |
| TargetMol Chemicals | TN3459-1 mL * 10 mM (in DMSO) |
Ascleposide E |
325686-49-5 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4040 | 2023-09-15 | |
| TargetMol Chemicals | TN3459-1 ml * 10 mm |
Ascleposide E |
325686-49-5 | 1 ml * 10 mm |
¥ 4040 | 2024-07-20 | ||
| A2B Chem LLC | AF82757-5mg |
ASCLEPOSIDE E |
325686-49-5 | 98.0% | 5mg |
$702.00 | 2024-04-20 |
Ascleposide E Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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